Cas no 61978-94-7 (5-Decyne-4,7-diol, 2,9-dimethyl-)

5-Decyne-4,7-diol, 2,9-dimethyl- structure
61978-94-7 structure
Product Name:5-Decyne-4,7-diol, 2,9-dimethyl-
CAS No:61978-94-7
MF:C12H22O2
MW:198.301884174347
CID:1633016
PubChem ID:20213134
Update Time:2025-04-21

5-Decyne-4,7-diol, 2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Decyne-4,7-diol, 2,9-dimethyl-
    • 2,9-dimethyldec-5-yne-4,7-diol
    • 61978-94-7
    • DTXSID20603658
    • SCHEMBL10794964
    • Inchi: 1S/C12H22O2/c1-9(2)7-11(13)5-6-12(14)8-10(3)4/h9-14H,7-8H2,1-4H3
    • InChI Key: NDZAIJYMNAJWFJ-UHFFFAOYSA-N
    • SMILES: OC(C#CC(CC(C)C)O)CC(C)C

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

5-Decyne-4,7-diol, 2,9-dimethyl- Related Literature

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